4-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylthiazole

• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol
• IUPAC Name: 4-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-1,3-thiazole
• InChI: InChI=1S/C13H13NO2S/c1-9-14-11(8-17-9)10-3-4-12-13(7-10)16-6-2-5-15-12/h3-4,7-8H,2,5-6H2,1H3
• InChI Key: NZODDNKEPZILBV-UHFFFAOYSA-N
• SMILES: CC1=NC(=CS1)C2=CC3=C(C=C2)OCCCO3
• solubility: 29.1 [ug/mL]

Description

4-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylthiazole is a member of thiazoles.

Scientific Research Applications

Synthesis and Biological Properties

The synthesis of analogs related to 4-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylthiazole has been a subject of interest due to their diverse biological properties. For example, these compounds have been identified as a unique class of adrenergic stimulants with bronchial dilator activity. Their antifungal properties, as exemplified by the strobilurins, highlight their significance in agricultural and pharmaceutical applications. Advanced synthetic techniques, such as palladium-catalyzed reactions, have facilitated the efficient preparation of these compounds, opening avenues for further exploration of their biological activities (Damez et al., 2001).

Anti-inflammatory and Antimicrobial Activities

The exploration of derivatives of 4-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylthiazole has led to the discovery of compounds with notable anti-inflammatory and antimicrobial activities. For instance, certain derivatives have shown potential as COX-2 / 5-LOX inhibitors, which could be beneficial in the development of new anti-inflammatory agents. This is particularly relevant in the context of seeking alternatives with better gastric tolerance and reduced side effects compared to existing medications (Reddy & Rao, 2008).